Cas no 71682-95-6 (3-(2,4-Difluorophenyl)-3-oxopropanenitrile)

3-(2,4-Difluorophenyl)-3-oxopropanenitrile structure
71682-95-6 structure
Product Name:3-(2,4-Difluorophenyl)-3-oxopropanenitrile
CAS No:71682-95-6
Molecular Formula:C9H5NOF2
Molecular Weight:181.1389
MDL:MFCD02260804
CID:548390
PubChem ID:12540174

3-(2,4-Difluorophenyl)-3-oxopropanenitrile Properties

Names and Identifiers

    • 3-(2,4-Difluorophenyl)-3-oxopropanenitrile
    • 2,4-Difluorobenzoylacetonitrile
    • Benzenepropanenitrile,2,4-difluoro-b-oxo-
    • 2,4,6-TRIIODO-PHENYLAMINE
    • 2,4-Difluoro-beta-Oxo-Benzenepropanenitrile
    • 2,4-Difluoro-b-oxo-benzenepropanenitrile
    • PC9043
    • A9375
    • AKOS000168187
    • DTXSID50501810
    • 2',4'-Difluorobenzoylacetonitrile
    • 71682-95-6
    • FT-0604199
    • W10646
    • MFCD02260804
    • AB92933
    • IHOQJCDNMJJLME-UHFFFAOYSA-N
    • SCHEMBL5931410
    • PS-8534
    • AM804269
    • CS-0205261
    • SY268680
    • 3-(2',4'-DIFLUOROPHENYL)-3-OXOPROPANENITRILE
    • 3-(2,4-Difluorophenyl)-3-oxopropanenitrile, 3-(2,4-Difluorophenyl)-3-oxopropionitrile
    • DB-015915
    • MDL： MFCD02260804
    • InChIKey： IHOQJCDNMJJLME-UHFFFAOYSA-N
    • Inchi： InChI=1S/C9H5F2NO/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5H,3H2
    • SMILES： C1=CC(=C(C=C1F)F)C(=O)CC#N

Computed Properties

  • Exact Mass: 181.03400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 181.03392011g/mol
  • Heavy Atom Count: 13
  • Complexity: 245
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • LogP: 2.06118
  • PSA: 40.86000
  • Refractive Index: 1.497
  • Boiling Point: 304°C at 760 mmHg
  • Flash Point: 137.7°C
  • Density: 1.3

3-(2,4-Difluorophenyl)-3-oxopropanenitrile Security Information

3-(2,4-Difluorophenyl)-3-oxopropanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(2,4-Difluorophenyl)-3-oxopropanenitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FCSX-500mg
3-(2',4'-DIFLUOROPHENYL)-3-OXOPROPANENITRILE
 71682-95-6 97%
500mg
 $163.00
A2B Chem LLC
AH15633-1g
2,4-Difluorobenzoylacetonitrile
 71682-95-6 98%
1g
 $187.00 2024-04-19
abcr
AB232619-1 g
2,4-Difluorobenzoylacetonitrile
 71682-95-6
1g
 €146.80 2023-04-27
Advanced ChemBlocks
P36451-1G
2,4-Difluoro-b-oxo-benzenepropanenitrile
 71682-95-6 95%
1G
 $310 2023-09-15
Alichem
A019114635-5g
3-(2,4-Difluorophenyl)-3-oxopropanenitrile
 71682-95-6 95%
5g
 $891.62 2023-09-01
Ambeed
A498145-5g
3-(2,4-Difluorophenyl)-3-oxopropanenitrile
 71682-95-6 97%
5g
 $245.0
Apollo Scientific
PC9043-1g
2,4-Difluorobenzoylacetonitrile
 71682-95-6 97%
1g
 £60.00 2025-02-22
Chemenu
CM158256-5g
2,4-Difluorobenzoylacetonitrile
 71682-95-6 95%
5g
 $765 2024-07-24
Crysdot LLC
CD12040059-5g
3-(2,4-Difluorophenyl)-3-oxopropanenitrile
 71682-95-6 95+%
5g
 $810
eNovation Chemicals LLC
Y1192808-5g
3-(2,4-Difluorophenyl)-3-oxopropanenitrile
 71682-95-6 95%
5g
 $1025 2022-09-04

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71682-95-6)3-(2,4-Difluorophenyl)-3-oxopropanenitrile
A9375
Purity:99%
Quantity:5g
Price($):220.0